4-((3-(3-(methylthio)phenyl)-5,5-dioxido-2-oxohexahydro-1H-thieno[3,4-d]imidazol-1-yl)methyl)benzonitrile

• IUPAC Name: 4-[[3-(3-methylsulfanylphenyl)-2,5,5-trioxo-3a,4,6,6a-tetrahydrothieno[3,4-d]imidazol-1-yl]methyl]benzonitrile
• InChI: InChI=1S/C20H19N3O3S2/c1-27-17-4-2-3-16(9-17)23-19-13-28(25,26)12-18(19)22(20(23)24)11-15-7-5-14(10-21)6-8-15/h2-9,18-19H,11-13H2,1H3
• InChI Key: RPEUDEAISBMSBL-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1)N2C3CS(=O)(=O)CC3N(C2=O)CC4=CC=C(C=C4)C#N
• Molecular Formula: C20H19N3O3S2
• Molecular Weight: 413.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a thieno[3,4-d]imidazole ring, a benzonitrile group, and a methylthio group. These groups are common in many pharmaceuticals and could potentially give the compound a range of biological activities.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as infrared spectroscopy (IR), nuclear magnetic resonance (NMR), and mass spectrometry. These techniques can provide information on the functional groups present in the molecule and their arrangement.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on its functional groups. For example, the imidazole ring might undergo reactions typical of aromatic compounds, while the nitrile group could be hydrolyzed to a carboxylic acid.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its solubility, melting point, and stability, would likely be determined experimentally. These properties can be influenced by factors such as the compound’s functional groups and molecular structure.

Mechanism of Action

The mechanism of action of this compound in biological systems would likely depend on its structure and the target it interacts with. For example, many drugs that contain an imidazole ring act by binding to enzymes or receptors in the body.

Safety and Hazards

The safety and hazards associated with this compound would need to be determined through experimental testing. This could include tests for toxicity, mutagenicity, and environmental impact.

Future Directions

Future research on this compound could involve further elucidation of its physical and chemical properties, determination of its biological activity, and optimization of its synthesis. If the compound shows promising biological activity, it could be developed into a new drug.